molecular formula C12H17BrO3 B144808 1-Bromo-4-(2,2-dimethoxyethoxy)-2,3-dimethylbenzene CAS No. 128895-18-1

1-Bromo-4-(2,2-dimethoxyethoxy)-2,3-dimethylbenzene

Cat. No.: B144808
CAS No.: 128895-18-1
M. Wt: 289.16 g/mol
InChI Key: PKKFEFUOAZRPAN-UHFFFAOYSA-N
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Description

1-Bromo-4-(2,2-dimethoxyethoxy)-2,3-dimethylbenzene is a useful research compound. Its molecular formula is C12H17BrO3 and its molecular weight is 289.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

128895-18-1

Molecular Formula

C12H17BrO3

Molecular Weight

289.16 g/mol

IUPAC Name

1-bromo-4-(2,2-dimethoxyethoxy)-2,3-dimethylbenzene

InChI

InChI=1S/C12H17BrO3/c1-8-9(2)11(6-5-10(8)13)16-7-12(14-3)15-4/h5-6,12H,7H2,1-4H3

InChI Key

PKKFEFUOAZRPAN-UHFFFAOYSA-N

SMILES

CC1=C(C=CC(=C1C)Br)OCC(OC)OC

Canonical SMILES

CC1=C(C=CC(=C1C)Br)OCC(OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Bromine (140 g) was added dropwise to a 760 ml of dichloroethane solution containing 180 g of 1-(2,2-dimethoxyethoxy)-2,3-dimethylbenzene while stirring and cooling (ice bath) and maintaining the temperature of the reaction mixture not exceeding 10° C. After stirring for 30 minutes after completion of the addition, the reaction mixture was condensed under reduced pressure (a temperature of 40° C. or lower). The condensate was added dropwise in a solution comprising 37 g of sodium hydroxide dissolved in 185 g of methanol while stirring. Stirring was continued for one hour after completion of the addition, methanol was removed under reduced pressure, and 30 ml of dichloroethane and 570 ml of water were added to the residue and then the mixture was separated with each other. The organic layer was condensed under reduced pressure, a resulting brownish oil was distilled under reduced pressure to give 228 g of 1-bromo-4-(2,2-dimethoxyethoxy)-2,3-dimethylbenzene. Boiling point: 128° to 131° C./0.5 mmHg; Melting point: 40° to 41° C.; and Yield: 92%.
Quantity
140 g
Type
reactant
Reaction Step One
Quantity
760 mL
Type
reactant
Reaction Step One
Quantity
180 g
Type
reactant
Reaction Step Two
Quantity
37 g
Type
reactant
Reaction Step Three
Quantity
185 g
Type
solvent
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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